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Compound of Interest

Compound Name: 1-lodotetradecane

Cat. No.: B096730

This guide provides a comprehensive technical overview of 1-lodotetradecane (CAS Number:
19218-94-1), tailored for researchers, scientists, and professionals in drug development. It
delves into the compound's properties, synthesis, reactivity, and applications, with a focus on
practical insights and established methodologies.

Part 1: Core Profile of 1-lodotetradecane

1-lodotetradecane is a long-chain alkyl iodide that serves as a valuable intermediate in
organic synthesis.[1] Its 14-carbon backbone imparts significant lipophilicity, making it a key
reagent for introducing long alkyl chains onto various molecular scaffolds. This property is
particularly useful in modifying the physicochemical properties of molecules in fields such as
drug discovery and material science.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 1-lodotetradecane is presented below.
These values are critical for designing experiments, predicting reaction outcomes, and
ensuring safe handling.
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Property Value Source(s)
CAS Number 19218-94-1 (2103141516107
Molecular Formula CiaH29l [31141[6]1[7]
Molecular Weight 324.29 g/mol [2][5][6]
Melting Point 13.6 °C [3]

Boiling Point 310.06 °C (estimated) [3]

Density 1.1519 g/cm3 (rough estimate) [3]

Physical Form

Solid, semi-solid, or liquid

Purity

Typically =298%

Solubility

Insoluble in water

[2]

Lipophilicity (LogP)

6.12 (AlogP)

[4]

Part 2: Synthesis and Purification

The synthesis of 1-lodotetradecane is most commonly achieved through nucleophilic
substitution reactions, where a better leaving group, such as a tosylate or a bromide, is
displaced by an iodide ion. The Finkelstein reaction is a classic and efficient method for this
transformation.[8]

Synthetic Workflow: The Finkelstein Reaction

The Finkelstein reaction involves treating an alkyl chloride or bromide with a solution of sodium
iodide in acetone.[8] The underlying principle relies on the differential solubility of the resulting
sodium halides in acetone. Sodium iodide is soluble in acetone, whereas sodium chloride and
sodium bromide are not, driving the reaction forward according to Le Chéatelier's principle.

Below is a conceptual workflow for the synthesis of 1-lodotetradecane from 1-
bromotetradecane.
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Caption: Finkelstein reaction workflow for 1-lodotetradecane synthesis.

Detailed Experimental Protocol

This protocol is a representative example and should be adapted and optimized based on
laboratory conditions and scale.

e Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer,
dissolve 1-bromotetradecane (1 equivalent) in anhydrous acetone.

* Reagent Addition: Add sodium iodide (1.5 equivalents) to the solution.
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e Reaction: Heat the mixture to reflux and maintain for 12-24 hours. Monitor the reaction
progress by thin-layer chromatography (TLC) or gas chromatography (GC).

o Workup: After the reaction is complete, cool the mixture to room temperature. The
precipitated sodium bromide will be visible.

o Filtration: Filter the mixture to remove the sodium bromide precipitate. Wash the precipitate
with a small amount of cold acetone.

o Solvent Removal: Combine the filtrate and washings, and remove the acetone under
reduced pressure using a rotary evaporator.

 Purification: The resulting crude 1-lodotetradecane can be purified by vacuum distillation to
yield a clear or slightly yellow oil/solid.

Part 3: Chemical Reactivity and Applications

The reactivity of 1-lodotetradecane is dominated by the carbon-iodine (C-1) bond. The C-I
bond is the weakest among the carbon-halogen bonds, making iodide an excellent leaving
group in nucleophilic substitution reactions.[9][10][11] This high reactivity makes 1-
lodotetradecane a potent alkylating agent.[9]

Nucleophilic Substitution Reactions (Sn2)

As a primary alkyl iodide, 1-lodotetradecane readily undergoes Sn2 reactions with a wide
range of nucleophiles.[9][12] This allows for the straightforward introduction of the tetradecyl
group into various molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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